![molecular formula C19H24N2O4 B10962925 1-[4-(Furan-2-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenoxy)propan-1-one](/img/structure/B10962925.png)
1-[4-(Furan-2-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenoxy)propan-1-one
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Description
- It has been investigated for its potential in breast cancer treatment.
- The compound exhibits moderate to significant efficacy against human estrogen receptor-positive breast cancer cells .
1-[4-(Furan-2-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenoxy)propan-1-one: , is a synthetic molecule.
Properties
Molecular Formula |
C19H24N2O4 |
|---|---|
Molecular Weight |
344.4 g/mol |
IUPAC Name |
1-[4-(furan-2-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenoxy)propan-1-one |
InChI |
InChI=1S/C19H24N2O4/c1-15(25-17-7-5-16(23-2)6-8-17)19(22)21-11-9-20(10-12-21)14-18-4-3-13-24-18/h3-8,13,15H,9-12,14H2,1-2H3 |
InChI Key |
LTPGOYRNIHYZIH-UHFFFAOYSA-N |
Canonical SMILES |
CC(C(=O)N1CCN(CC1)CC2=CC=CO2)OC3=CC=C(C=C3)OC |
Origin of Product |
United States |
Preparation Methods
- The synthetic route for this compound involves several steps, including the introduction of the furan and methoxyphenyl moieties.
- Unfortunately, specific reaction conditions and industrial production methods are not readily available in the literature.
Chemical Reactions Analysis
Reactions: While detailed information is scarce, it likely undergoes various reactions typical of organic compounds, such as oxidation, reduction, and substitution.
Common Reagents: Specific reagents are not mentioned, but standard organic chemistry reagents would be applicable.
Major Products: The major products formed during these reactions would depend on the specific reaction conditions.
Scientific Research Applications
Chemistry: Investigating its reactivity, stability, and potential as a building block for other compounds.
Biology: Studying its effects on cellular processes, especially in cancer cells.
Medicine: Exploring its therapeutic potential, especially in breast cancer treatment.
Industry: Assessing its use in drug development or as a starting material for other pharmaceuticals.
Mechanism of Action
Target: The compound interacts with .
Effects: It inhibits PARP1’s catalytic activity, enhances cleavage of PARP1, increases phosphorylation of H2AX (a DNA damage marker), and activates CASPASE 3/7 (associated with apoptosis).
Comparison with Similar Compounds
- Unfortunately, direct comparisons with similar compounds are not readily available in the provided literature.
- further research could explore related molecules and their unique features.
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